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Compound of Interest

Compound Name: Dihydro FF-MAS

Cat. No.: B131877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, storage, and disposal

of Dihydro Follicular Fluid Meiosis-Activating Sterol (Dihydro FF-MAS). The following

procedures and recommendations are designed to ensure the safety of laboratory personnel

and to maintain the integrity of the compound for research applications.

Immediate Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for Dihydro FF-MAS is not widely available, safety

protocols for similar sterol compounds and general laboratory standards for handling small

molecules should be strictly followed. The information presented here is a synthesis of best

practices and data from suppliers of related compounds.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure and ensure personal safety

when handling Dihydro FF-MAS.
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Activity Required PPE
Additional
Recommendations

Handling Solid Compound

(e.g., weighing, preparing

solutions)

- Chemical-resistant gloves

(e.g., disposable nitrile) -

Safety glasses with side

shields or chemical splash

goggles - Laboratory coat

- Work in a chemical fume

hood or a ventilated balance

enclosure. - Consider double-

gloving for added protection.

Working with Solutions

- Chemical-resistant gloves

(e.g., disposable nitrile) -

Safety glasses with side

shields or chemical splash

goggles - Laboratory coat

- Ensure adequate ventilation

in the work area.

Spill Cleanup

- Chemical-resistant gloves

(e.g., disposable nitrile) -

Safety glasses with side

shields or chemical splash

goggles - Laboratory coat -

Respiratory protection (if the

spill generates dust or

aerosols)

- Follow emergency

procedures outlined by your

institution.

Note: Always inspect gloves for any signs of damage before use and remove them before

leaving the laboratory. Hands should be thoroughly washed after handling the compound.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Dihydro FF-MAS.

[1]
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Property Value

Chemical Name 4,4-dimethyl-cholest-8(9), 14-dien-3β-ol

Synonyms Dihydro follicular fluid meiosis-activating sterol

Molecular Formula C₂₉H₄₈O

Molecular Weight 412.69 g/mol

Appearance Powder

Purity ≥99% (TLC)

Storage Temperature -20°C

CAS Number 19456-83-8

Operational Plan: Handling and Storage
Receiving and Storage:

Dihydro FF-MAS is typically shipped on dry ice.[1]

Upon receipt, immediately transfer the compound to a freezer set at -20°C for long-term

storage.[1]

Store in a tightly sealed container, protected from light and moisture.

Preparation of Stock Solutions:

Allow the vial of Dihydro FF-MAS to equilibrate to room temperature before opening to

prevent condensation.

Weigh the desired amount of the solid compound in a chemical fume hood or ventilated

enclosure.

Dissolve the compound in an appropriate solvent. The choice of solvent will depend on the

specific experimental requirements.
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Disposal Plan
All waste containing Dihydro FF-MAS must be treated as hazardous chemical waste.

Solid Waste: All contaminated consumables, including gloves, bench paper, and pipette tips,

should be collected in a designated and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing Dihydro FF-MAS should be collected in a

separate, clearly labeled, and sealed hazardous waste container.

Disposal: All hazardous waste must be disposed of through your institution's Environmental

Health and Safety (EHS) office, following all local, state, and federal regulations. Do not

dispose of Dihydro FF-MAS down the drain or in the regular trash.

Experimental Protocols
While a specific, detailed experimental protocol for a key experiment involving Dihydro FF-
MAS is not readily available in the searched literature, a general workflow for handling and

analysis of sterols can be adapted. The following is a generalized protocol for the extraction

and analysis of sterols from a biological matrix, which can serve as a starting point for

experiments with Dihydro FF-MAS.

General Protocol for Sterol Extraction and Analysis:

Sample Preparation:

Homogenize the biological sample (e.g., cells, tissue) in a suitable buffer.

For quantitative analysis, add an appropriate internal standard.

Lipid Extraction:

Perform a lipid extraction using a standard method such as the Bligh-Dyer or Folch

extraction. This typically involves the use of a chloroform/methanol solvent system to

separate lipids from other cellular components.

Hydrolysis (Optional):
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If analyzing total sterols (both free and esterified), the lipid extract can be subjected to

saponification (alkaline hydrolysis) to cleave the ester bonds of sterol esters.

Solid-Phase Extraction (SPE) Cleanup:

To isolate the sterol fraction and remove interfering compounds, the lipid extract can be

passed through a silica SPE column.

Nonpolar lipids are washed from the column, and the sterol fraction is then eluted with a

more polar solvent mixture.

Analysis:

The purified sterol fraction can be analyzed by methods such as Gas Chromatography-

Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Derivatization may be necessary for GC-MS analysis to improve the volatility and

chromatographic properties of the sterols.

Signaling Pathways and Experimental Workflows
Dihydro FF-MAS is known to be an intermediate in the Kandutsch-Russell pathway of

cholesterol biosynthesis.[1] Additionally, the related compound FF-MAS has been shown to

play a role in oocyte maturation, potentially through the MAPK signaling pathway.

Lanosterol 24,25-DihydrolanosterolDHCR24 4,4-dimethyl-cholest-8(9),14-dien-3β-ol
(Dihydro FF-MAS)

CYP51A1 Lathosterol

Multiple
Steps 7-DehydrocholesterolSC5D CholesterolDHCR7

Click to download full resolution via product page

Caption: The Kandutsch-Russell pathway for cholesterol biosynthesis, highlighting the position

of Dihydro FF-MAS as an intermediate.
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Caption: A proposed signaling pathway for FF-MAS-induced oocyte meiotic resumption via the

MAPK cascade.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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